Cas no 1261936-58-6 (2-(3-Carboxy-4-chlorophenyl)-4-nitrobenzoic acid)

• Product Name: 2-(3-Carboxy-4-chlorophenyl)-4-nitrobenzoic acid
• CAS No: 1261936-58-6
• MF: C₁₄H₈ClNO₆
• MW: 321.669423103333
• MDL: MFCD18322363
• CID: 2622220
• PubChem ID: 53228193
• Update Time: 2025-05-20

2-(3-Carboxy-4-chlorophenyl)-4-nitrobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 4'-Chloro-5-nitro[1,1'-biphenyl]-2,3'-dicarboxylic acid
• MFCD18322363
• 2-(3-Carboxy-4-chlorophenyl)-4-nitrobenzoic acid, 95%
• DTXSID10691726
• 1261936-58-6
• 2-(3-CARBOXY-4-CHLOROPHENYL)-4-NITROBENZOIC ACID
• 2-(3-Carboxy-4-chlorophenyl)-4-nitrobenzoic acid

• MDL： MFCD18322363
• Inchi： 1S/C14H8ClNO6/c15-12-4-1-7(5-11(12)14(19)20)10-6-8(16(21)22)2-3-9(10)13(17)18/h1-6H,(H,17,18)(H,19,20)
• InChI Key： WGKILKJQYKGMNB-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1C(=O)O)C1C=C(C=CC=1C(=O)O)[N+](=O)[O-]

Computed Properties

• Exact Mass: 321.0040147Da
• Monoisotopic Mass: 321.0040147Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 465
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 120Ų

Additional information on 2-(3-Carboxy-4-chlorophenyl)-4-nitrobenzoic acid

2-(3-Carboxy-4-chlorophenyl)-4-nitrobenzoic Acid: A Comprehensive Overview

The compound with CAS No. 1261936-58-6, commonly referred to as 2-(3-Carboxy-4-chlorophenyl)-4-nitrobenzoic acid, is a highly specialized organic compound that has garnered significant attention in the fields of pharmaceutical chemistry, materials science, and environmental chemistry. This compound is characterized by its unique molecular structure, which includes a carboxy group, a chlorine substituent, and a nitro group attached to a benzene ring system. These functional groups impart distinctive chemical properties, making it a valuable compound for various applications.

Recent studies have highlighted the potential of 2-(3-Carboxy-4-chlorophenyl)-4-nitrobenzoic acid in drug discovery. Researchers have explored its role as a lead compound in the development of novel therapeutic agents targeting specific biological pathways. The presence of the nitro group has been shown to enhance the compound's ability to interact with certain enzymes, making it a promising candidate for anti-inflammatory and anti-cancer drug development. Furthermore, the carboxy group provides versatility in chemical modifications, enabling researchers to fine-tune its pharmacokinetic properties for improved bioavailability.

In the realm of materials science, this compound has been investigated for its potential as a building block in the synthesis of advanced materials. Its aromatic structure and functional groups make it suitable for applications in organic electronics, particularly in the development of conjugated polymers and organic semiconductors. Recent breakthroughs have demonstrated that derivatives of this compound can exhibit enhanced electrical conductivity and stability under various environmental conditions, paving the way for their use in next-generation electronic devices.

From an environmental perspective, understanding the behavior of 2-(3-Carboxy-4-chlorophenyl)-4-nitrobenzoic acid in natural systems is crucial. Studies have focused on its degradation pathways under different environmental conditions, such as soil and water systems. The presence of the chlorine substituent has been shown to influence its persistence in the environment, while the nitro group plays a role in its interaction with microbial communities. These findings are essential for assessing its potential impact on ecosystems and guiding sustainable practices in its production and use.

The synthesis of this compound involves a series of well-established organic reactions, including nucleophilic aromatic substitution and oxidation processes. Researchers have optimized these reactions to achieve high yields and purity levels, ensuring that the compound meets stringent quality standards for both research and industrial applications. Moreover, advancements in green chemistry have led to the development of more environmentally friendly synthesis routes, reducing the overall ecological footprint associated with its production.

In conclusion, 2-(3-Carboxy-4-chlorophenyl)-4-nitrobenzoic acid (CAS No. 1261936-58-6) is a multifaceted compound with diverse applications across various scientific disciplines. Its unique chemical structure and functional groups make it an invaluable tool for researchers seeking innovative solutions in drug development, materials science, and environmental management. As ongoing research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly significant role in advancing scientific knowledge and technological innovation.